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Compound of Interest

Compound Name: 3-Methylpentanal

Cat. No.: B096236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylpentanal, an aliphatic aldehyde, serves as a versatile intermediate in the synthesis of

a variety of organic compounds. Its utility is most pronounced in the fragrance and flavor

industries, where its characteristic odor profile is leveraged, and it holds potential as a building

block in the synthesis of more complex molecules for pharmaceutical applications.[1][2] This

technical guide provides a comprehensive overview of the chemical properties, structure, and

key reactions of 3-Methylpentanal, intended for professionals in research and development.

Chemical Structure and Identification
3-Methylpentanal is a branched-chain aldehyde with the molecular formula C₆H₁₂O.[3] The

structure features a pentanal backbone with a methyl group located at the third carbon position.
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Identifier Value

IUPAC Name 3-Methylpentanal

Synonyms 3-Methylvaleraldehyde, 3-Ethylbutanal

CAS Number 15877-57-3

Molecular Formula C₆H₁₂O

SMILES CCC(C)CC=O

InChI
InChI=1S/C6H12O/c1-3-6(2)4-5-7/h5-6H,3-

4H2,1-2H3

Physicochemical Properties
3-Methylpentanal is a colorless liquid at room temperature.[2] A summary of its key

quantitative physicochemical properties is presented below.

Property Value

Molecular Weight 100.16 g/mol

Density 0.799 - 0.8079 g/cm³

Boiling Point 117.63 - 123 °C at 760 mmHg

Melting Point -72.5 °C to -66 °C (estimated)[2]

Flash Point 17.8 °C

Solubility
Soluble in organic solvents, with limited

solubility in water.[3]

Experimental Protocols
Synthesis of 3-Methylpentanal
A common method for the synthesis of 3-Methylpentanal is the oxidation of the corresponding

primary alcohol, 3-methyl-1-pentanol.[4] Pyridinium chlorochromate (PCC) is a suitable reagent
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for this transformation as it is a mild oxidizing agent that can convert primary alcohols to

aldehydes without significant over-oxidation to carboxylic acids.[5][6]

General Protocol for Oxidation of 3-Methyl-1-pentanol to 3-Methylpentanal using PCC:

Reagent Preparation: In a fume hood, suspend pyridinium chlorochromate (PCC) in a dry,

aprotic solvent such as dichloromethane (CH₂Cl₂). The use of an inert support like Celite can

aid in the work-up process.[5]

Reaction: To the stirred suspension of PCC, add a solution of 3-methyl-1-pentanol in

dichloromethane dropwise at room temperature. The reaction is typically exothermic and

should be monitored.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Upon completion, the reaction mixture is filtered through a pad of silica gel or Celite

to remove the chromium byproducts. The filtrate is then washed with a mild basic solution

(e.g., sodium bicarbonate) and brine.

Purification: The crude 3-Methylpentanal can be purified by fractional distillation to yield the

pure product.[7]
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Synthesis of 3-Methylpentanal

3-Methyl-1-pentanol

Reaction Mixture

1. Addition

PCC / CH2Cl2

Oxidizing Agent

Filtration

2. Separation

Washing

3. Aqueous Work-up

Crude 3-Methylpentanal

FractionalDistillation

4. Purification

Pure 3-Methylpentanal
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Oxidation of 3-Methylpentanal

3-Methylpentanal

Oxidation Reaction

KMnO4

Acidic Work-up & Extraction

3-Methylpentanoic Acid
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Aldol Condensation of 3-Methylpentanal

3-Methylpentanal (Enolate Precursor)

Enolate Formation 3-Methylpentanal (Electrophile)

Nucleophilic Addition

Base

β-Hydroxy Aldehyde

Dehydration (optional, with heat)

α,β-Unsaturated Aldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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